Magnesium, chloro(2-methyl-2-phenylpropyl)-

• IUPAC Name: magnesium;2-methanidylpropan-2-ylbenzene;chloride
• InChI: InChI=1S/C10H13.ClH.Mg/c1-10(2,3)9-7-5-4-6-8-9;;/h4-8H,1H2,2-3H3;1H;/q-1;;+2/p-1
• InChI Key: IYOKDPFKCXZKJU-UHFFFAOYSA-M
• Canonical SMILES: CC(C)([CH2-])C1=CC=CC=C1.[Mg+2].[Cl-]
• Molecular Formula: C10H13ClMg
• DSSTOX Substance ID: DTXSID2067905
• Molecular Weight: 192.97 g/mol
• CAS RN: 35293-35-7

Description

Magnesium, chloro(2-methyl-2-phenylpropyl)-, is an organomagnesium compound that has been used in a variety of scientific and industrial applications. This compound has a variety of important characteristics, including its ability to act as a catalyst and its solubility in organic solvents.

Scientific Research Applications

Development of Grignard Reagents

Neophylmagnesium chloride serves as a Grignard reagent, a key reagent in organic chemistry. Grignard reagents are widely used for the formation of carbon-carbon bonds, enabling the synthesis of a vast array of organic compounds, from simple molecules to complex natural products and pharmaceuticals.

Research in Transition Metal Nanoparticles

Although not directly related to Neophylmagnesium chloride, research in transition metal nanoparticles, such as manganese-based nanoparticles, has shown great potential for biomedical applications. The fundamental properties and reactivity of organometallic compounds like Neophylmagnesium chloride can provide valuable insights into the design and synthesis of these advanced materials.

Mechanism of Action

Mode of Action

It’s known that magnesium ions play a critical role in the regulation of neuronal plasticity, learning, and memory . They are involved in more than 300 enzymatic reactions involving energy metabolism and nucleic acid synthesis .

Biochemical Pathways

Neophylmagnesium chloride may influence several biochemical pathways due to the presence of magnesium. Magnesium plays a vital role in the activity of intracellular proteins involved in insulin secretion in β-pancreatic cells, such as glucokinase, ATPase, and protein kinase C . It also participates directly in insulin sensitivity and signaling in peripheral tissues .

Pharmacokinetics

It’s known that various anions attached to the cation magnesium, such as oxide, chloride, gluconate, and lactate, affect the delivery of the amounts of elemental magnesium to the target site and thereby produce different pharmacodynamic effects .

Result of Action

Magnesium, a component of neophylmagnesium chloride, is known to have a fundamental role in many physiological functions .

Action Environment

The action, efficacy, and stability of Neophylmagnesium chloride can be influenced by various environmental factors. For instance, the release of this substance to the environment can occur from industrial use .

Q & A

Q1: What are the typical reactions of 2-Methyl-2-phenylpropylmagnesium chloride as a Grignard reagent?

A1: 2-Methyl-2-phenylpropylmagnesium chloride, like other Grignard reagents, acts as a strong nucleophile. It reacts with a variety of electrophiles, leading to the formation of new carbon-carbon bonds. For instance:

• Reaction with benzaldehyde: This reaction yields a mixture of products, including 2,7-dimethyl-2,4,5,7-tetraphenyloctane-4,5-diol, 3-methyl-1,3-diphenylbutan-1-one, benzyl alcohol, 2-methyl-2-phenylpropane, and 3-methyl-1,3-diphenylbutan-1-ol. The reaction mechanism and product distribution have been studied in detail. []
• Reaction with aryl bromides: In the presence of a nickel catalyst like (dppf)NiCl2, 2-methyl-2-phenylpropylmagnesium chloride undergoes cross-coupling reactions with aryl bromides to yield the corresponding alkylated arenes. This reaction offers a valuable synthetic route for forming carbon-carbon bonds between tertiary alkyl groups and aromatic rings. [, ]

Q2: How does the structure of 2-Methyl-2-phenylpropylmagnesium chloride influence its reactivity?

A2: The bulky neophyl group in 2-Methyl-2-phenylpropylmagnesium chloride significantly influences its reactivity.

• Rearrangement Reactions: The neophyl group is prone to rearrangement reactions, particularly during reactions involving radical intermediates. For example, in reactions with carbon tetrachloride, rearrangement products can be observed. [, ]

Q3: Are there any specific examples of how 2-Methyl-2-phenylpropylmagnesium chloride is used to synthesize more complex molecules?

A4: Yes, one notable example is its use in the synthesis of cyclometalated platinum(II) complexes. []

• Synthesis of Cycloneophylplatinum(II) Complexes: Reacting [PtCl2(SMe2)2] with 2-Methyl-2-phenylpropylmagnesium chloride forms a binuclear cycloneophylplatinum(II) complex, [Pt2(CH2CMe2C6H4)2(μ-SMe2)2]. This complex serves as a precursor for synthesizing various other platinum(II) complexes by ligand exchange reactions. []

Q4: What analytical techniques are used to study reactions involving 2-Methyl-2-phenylpropylmagnesium chloride?

A4: Researchers employ various techniques to characterize the products and intermediates formed in reactions involving 2-Methyl-2-phenylpropylmagnesium chloride. These include:

• X-ray Crystallography: For crystalline products, X-ray crystallography can provide detailed information about the three-dimensional structure of the molecule. This technique was notably used to differentiate between the meso and (±)-diastereomers of 2,7-dimethyl-2,4,5,7-tetraphenyloctane-4,5-diol, a product from the reaction of 2-Methyl-2-phenylpropylmagnesium chloride with benzaldehyde. []